Cas no 1219902-26-7 (3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine
• CAS No: 1219902-26-7
• MF: C₂₃H₃₃N₅O₅S
• MW: 491.603624105453
• CID: 5473885
• Update Time: 2025-08-04

3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-(2-methyl-1-piperidinyl)-6-[4-[(2,3,4-trimethoxyphenyl)sulfonyl]-1-piperazinyl]-
• 3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine

• Inchi： 1S/C23H33N5O5S/c1-17-7-5-6-12-28(17)21-11-10-20(24-25-21)26-13-15-27(16-14-26)34(29,30)19-9-8-18(31-2)22(32-3)23(19)33-4/h8-11,17H,5-7,12-16H2,1-4H3
• InChI Key： IIXNLNBQIGQCFL-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2C)=NN=C(N2CCN(S(C3=CC=C(OC)C(OC)=C3OC)(=O)=O)CC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine

Introduction to 3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine (CAS No. 1219902-26-7)

3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine, identified by its CAS number 1219902-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its piperidine and pyridazine moieties, which are well-documented for their potential in modulating biological pathways. The presence of a 4-(2,3,4-trimethoxybenzenesulfonyl)piperazine substituent further enhances its structural complexity and pharmacological relevance.

The chemical structure of this compound is meticulously designed to interact with biological targets in a highly specific manner. The piperidine ring at the 2-position contributes to the compound's solubility and bioavailability, while the pyridazine core provides a stable scaffold for further functionalization. The 2,3,4-trimethoxybenzenesulfonyl group is particularly noteworthy, as it introduces a strong electron-withdrawing effect that can influence the compound's binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. Compounds like 3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine represent the cutting edge of this effort. The integration of multiple pharmacophoric elements into a single molecule allows for the exploration of complex pharmacological interactions. This approach has been instrumental in identifying lead compounds for various therapeutic indications, including central nervous system disorders and inflammatory diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The versatility of its structure allows chemists to modify specific functional groups while retaining the core pharmacophore. This flexibility is particularly valuable in medicinal chemistry, where rapid iteration and optimization are essential for developing effective drugs.

The sulfonyl group attached to the piperazine ring is a key feature that contributes to the compound's biological activity. Sulfonyl compounds are known for their broad spectrum of biological effects, ranging from antidiabetic properties to antiviral and anti-inflammatory actions. The methoxy substituents on the aromatic ring further enhance these effects by increasing lipophilicity and improving cell membrane permeability.

Recent studies have begun to elucidate the mechanisms by which such compounds exert their effects at the molecular level. For instance, research suggests that the pyridazine core may interact with enzymes or receptors involved in neurotransmitter release or signal transduction. The methylpiperidine moiety could also play a role in modulating receptor affinity or enhancing metabolic stability.

The development of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine. These technologies allow researchers to rapidly assess thousands of compounds for their biological activity against various targets. The integration of computational chemistry and machine learning algorithms has further refined this process, enabling more accurate predictions of pharmacological properties.

In conclusion, 3-(2-methylpiperidin-1-yl)-6-[4-(2,3,4-trimethoxybenzenesulfonyl)piperazin-1-yl]pyridazine (CAS No. 1219902-26-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.